N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H13ClN4O/c1-9-12-13(17-8-18-14(12)20-19-9)16-7-6-10-2-4-11(15)5-3-10/h2-5,8H,6-7H2,1H3,(H,16,17,18)
• InChI Key: HNABHLUOMIDXGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=NC=NC(=C12)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C14H13ClN4O
• Molecular Weight: 288.73 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine, also known as CL-316,243, is a selective β3-adrenergic receptor agonist. It has been extensively studied for its potential use in the treatment of obesity and diabetes.

Mechanism of Action

N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine selectively activates the β3-adrenergic receptor, which is primarily expressed in adipose tissue. Activation of this receptor leads to increased cAMP production and subsequent activation of protein kinase A. This results in increased lipolysis, thermogenesis, and glucose uptake in adipose tissue.
Biochemical and Physiological Effects:
N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine has been shown to increase energy expenditure and improve glucose metabolism in animal models. It has also been shown to increase brown adipose tissue thermogenesis and induce browning of white adipose tissue. In addition, it has been shown to improve insulin sensitivity and reduce adiposity in obese animals.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine in lab experiments is its selectivity for the β3-adrenergic receptor, which allows for specific targeting of adipose tissue. However, one limitation is that it has only been studied in animal models and its effects in humans are not yet fully understood.

Future Directions

For research on N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine include further studies on its potential use in the treatment of obesity and diabetes in humans. In addition, research on the potential side effects and long-term safety of N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine is needed. Finally, research on the development of more selective and potent β3-adrenergic receptor agonists may lead to the development of more effective treatments for obesity and diabetes.

Synthesis Methods

The synthesis of N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine involves the reaction of 4-chloroacetophenone with 2-(2-aminoethyl)oxazole to form 2-(4-chlorophenyl)-2-(2-oxazolin-2-yl)ethan-1-amine. This intermediate is then reacted with 3-methyl-4-nitropyrimidin-2-amine to form N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine.

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-3-methylisoxazolo[5,4-d]pyrimidin-4-amine has been extensively studied for its potential use in the treatment of obesity and diabetes. It has been shown to increase energy expenditure and improve glucose metabolism in animal models. In addition, it has been shown to increase brown adipose tissue thermogenesis and induce browning of white adipose tissue, which may contribute to its anti-obesity effects.